Cas no 2680798-95-0 (benzyl N-(8-bromoquinazolin-4-yl)carbamate)

• Product Name: benzyl N-(8-bromoquinazolin-4-yl)carbamate
• CAS No: 2680798-95-0
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 5624884
• PubChem ID: 165927237
• Update Time: 2025-10-15

benzyl N-(8-bromoquinazolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(8-bromoquinazolin-4-yl)carbamate
• EN300-28299473
• 2680798-95-0

• Inchi： 1S/C16H12BrN3O2/c17-13-8-4-7-12-14(13)18-10-19-15(12)20-16(21)22-9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,18,19,20,21)
• InChI Key： KMZFJPWFEWBGOX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(N=CN=C21)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 357.01129g/mol
• Monoisotopic Mass: 357.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(8-bromoquinazolin-4-yl)carbamate

Introduction to Benzyl N-(8-bromoquinazolin-4-yl)carbamate (CAS No. 2680798-95-0)

Benzyl N-(8-bromoquinazolin-4-yl)carbamate, a compound with the chemical formula C₁₄H₁₂N₂O₂ and a CAS number of 2680798-95-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 8-position of the quinazoline ring and a carbamate group at the nitrogen atom enhances its pharmacological profile, making it a valuable scaffold for drug discovery.

The benzyl N-(8-bromoquinazolin-4-yl)carbamate structure is characterized by its aromatic benzyl group and the quinazoline core, which is known for its role in various pharmacological mechanisms. Quinazolines have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of the bromine atom at the 8-position increases the electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This modification has been strategically employed to enhance interactions with biological targets, thereby improving the compound's efficacy.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as potential therapeutic agents. The benzyl N-(8-bromoquinazolin-4-yl)carbamate derivative has emerged as a promising candidate due to its unique structural features. Studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in cancer progression. Specifically, it has shown potential in targeting kinases and other enzymes that play a crucial role in cell proliferation and survival.

One of the most compelling aspects of benzyl N-(8-bromoquinazolin-4-yl)carbamate is its ability to interact with specific biological pathways associated with diseases such as cancer. The bromine substituent at the 8-position of the quinazoline ring enhances its binding affinity to certain protein targets, leading to potent inhibitory effects. This has led to investigations into its potential as an anticancer agent, with preliminary studies suggesting that it can induce apoptosis in cancer cells while sparing healthy cells. Such selectivity is highly desirable in drug development, as it minimizes side effects and improves patient outcomes.

The carbamate group in benzyl N-(8-bromoquinazolin-4-yl)carbamate also contributes to its pharmacological properties by providing a site for hydrogen bonding interactions with biological targets. This functional group is commonly found in many bioactive molecules and has been shown to enhance binding affinity and stability. The combination of the benzyl group, brominated quinazoline core, and carbamate moiety creates a multifaceted structure that can interact with multiple targets simultaneously, potentially leading to synergistic effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of benzyl N-(8-bromoquinazolin-4-yl)carbamate derivatives. These tools have enabled researchers to predict binding affinities, identify key interaction sites, and optimize structural features for improved efficacy. By leveraging these technologies, scientists have been able to fine-tune the compound's properties to enhance its pharmacokinetic profile and reduce potential toxicity.

The synthesis of benzyl N-(8-bromoquinazolin-4-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the bromination of a quinazoline precursor followed by carbamoylation with benzoyl chloride in the presence of a base catalyst. The introduction of the benzyl group is achieved through nucleophilic substitution or coupling reactions, depending on the synthetic route chosen. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Evaluation of benzyl N-(8-bromoquinazolin-4-yl)carbamate in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated potent inhibitory effects against various kinases and enzymes implicated in cancer progression. Additionally, animal models have shown that this compound can effectively inhibit tumor growth while maintaining normal physiological functions. These findings underscore its potential as a therapeutic agent for treating cancers that are resistant to existing treatments.

The future development of benzyl N-(8-bromoquinazolin-4-yl)carbamate as a drug candidate will likely involve further optimization to improve its solubility, bioavailability, and metabolic stability. Additionally, additional preclinical studies will be necessary to assess its safety profile and long-term effects before human trials can commence. Collaborations between academic researchers and pharmaceutical companies will be crucial in advancing this compound from laboratory research to clinical application.

In conclusion,benzyl N-(8-bromoquinazolin-4-yl)carbamate (CAS No. 2680798-95-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its ability to interact with key targets involved in cancer progression makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound,benzyl N-(8-bromoquinazolin-4-yl)carbamate holds great promise for improving patient outcomes in various diseases.